Cas no 1978-13-8 (1-Bromo-3-(2-chloro-1,1,2-trifluoroethoxy)benzene)

1-Bromo-3-(2-chloro-1,1,2-trifluoroethoxy)benzene is a halogenated aromatic compound featuring both bromine and chloro-trifluoroethoxy substituents on a benzene ring. Its unique structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of electron-withdrawing groups enhances its reactivity in nucleophilic substitution and cross-coupling reactions, enabling precise functionalization. The compound’s stability under standard conditions ensures reliable handling and storage. Its trifluoroethoxy moiety contributes to lipophilicity, which can be advantageous in designing bioactive molecules. This reagent is particularly useful in constructing complex aromatic frameworks with tailored electronic and steric properties.

1-Bromo-3-(2-chloro-1,1,2-trifluoroethoxy)benzene structure

1978-13-8 structure

Product Name:1-Bromo-3-(2-chloro-1,1,2-trifluoroethoxy)benzene

CAS No:1978-13-8

MF:C₈H₅BrClF₃O

MW:289.476911306381

CID:6138298

PubChem ID:142164062

Update Time:2025-10-15

1-Bromo-3-(2-chloro-1,1,2-trifluoroethoxy)benzene Chemical and Physical Properties

Names and Identifiers

- EN300-37330624
- 1-bromo-3-(2-chloro-1,1,2-trifluoroethoxy)benzene
- 1978-13-8
- 1-Bromo-3-(2-chloro-1,1,2-trifluoroethoxy)benzene
- Inchi： 1S/C8H5BrClF3O/c9-5-2-1-3-6(4-5)14-8(12,13)7(10)11/h1-4,7H
- InChI Key： JITTUKDAIFQRBW-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)OC(C(F)Cl)(F)F

Computed Properties

Exact Mass: 287.91644g/mol
Monoisotopic Mass: 287.91644g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.5
Topological Polar Surface Area: 9.2Å²

1-Bromo-3-(2-chloro-1,1,2-trifluoroethoxy)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-37330624-0.05g	1-bromo-3-(2-chloro-1,1,2-trifluoroethoxy)benzene	1978-13-8	95.0%	0.05g	$135.0	2025-03-18
Enamine	EN300-37330624-0.1g	1-bromo-3-(2-chloro-1,1,2-trifluoroethoxy)benzene	1978-13-8	95.0%	0.1g	$202.0	2025-03-18
Enamine	EN300-37330624-0.25g	1-bromo-3-(2-chloro-1,1,2-trifluoroethoxy)benzene	1978-13-8	95.0%	0.25g	$289.0	2025-03-18
Enamine	EN300-37330624-0.5g	1-bromo-3-(2-chloro-1,1,2-trifluoroethoxy)benzene	1978-13-8	95.0%	0.5g	$480.0	2025-03-18
Enamine	EN300-37330624-1.0g	1-bromo-3-(2-chloro-1,1,2-trifluoroethoxy)benzene	1978-13-8	95.0%	1.0g	$614.0	2025-03-18
Enamine	EN300-37330624-2.5g	1-bromo-3-(2-chloro-1,1,2-trifluoroethoxy)benzene	1978-13-8	95.0%	2.5g	$1202.0	2025-03-18
Enamine	EN300-37330624-5.0g	1-bromo-3-(2-chloro-1,1,2-trifluoroethoxy)benzene	1978-13-8	95.0%	5.0g	$1779.0	2025-03-18
Enamine	EN300-37330624-10.0g	1-bromo-3-(2-chloro-1,1,2-trifluoroethoxy)benzene	1978-13-8	95.0%	10.0g	$2638.0	2025-03-18
1PlusChem	1P028Y9X-50mg	1-bromo-3-(2-chloro-1,1,2-trifluoroethoxy)benzene	1978-13-8	95%	50mg	$222.00	2024-06-17
1PlusChem	1P028Y9X-100mg	1-bromo-3-(2-chloro-1,1,2-trifluoroethoxy)benzene	1978-13-8	95%	100mg	$303.00	2024-06-17